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Compound of Interest

Compound Name: 8-Amino-1-naphthol

CAS No.: 2834-91-5

Cat. No.: B1266399

Get Quote

8-Amino-1-naphthol (CAS No. 2834-91-5) is a bifunctional aromatic compound embodying the

naphthalene core, substituted with both a hydroxyl and an amino group at the C1 and C8

positions, respectively. This unique peri-substitution pattern imparts distinct chemical reactivity

and steric constraints that make it a valuable and strategic building block in medicinal chemistry

and materials science. Unlike its other isomers, the proximity of the amino and hydroxyl groups

in 8-amino-1-naphthol allows for the potential formation of intramolecular hydrogen bonds and

facilitates the synthesis of unique heterocyclic systems. This guide offers a senior application

scientist's perspective on the core physicochemical properties, synthetic accessibility, and

practical applications of 8-amino-1-naphthol, providing researchers and drug development

professionals with a consolidated resource for leveraging this versatile chemical scaffold.

Chemical Identity and Physicochemical Properties
Precise identification and understanding of a molecule's intrinsic properties are the foundation

of all subsequent research and development. The key identifiers and properties of 8-amino-1-
naphthol are summarized below. It is important to note that while some experimental data is

scarce, reliable predicted values provide a strong basis for experimental design.
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Table 1: Core Chemical and Physical Properties of 8-Amino-1-naphthol

Property Value Source / Comment

IUPAC Name 8-aminonaphthalen-1-ol [1]

CAS Number 2834-91-5 [1][2]

Molecular Formula C₁₀H₉NO [1][2]

Molecular Weight 159.19 g/mol [1][2]

Appearance Solid (form may vary) General knowledge

Melting Point Not Available (N/A) [2]

Boiling Point 378.3°C at 760 mmHg Predicted Value[2]

Density 1.281 g/cm³ Predicted Value[2]

pKa 9.73 ± 0.40 Predicted Value[2]

Solubility

Sparingly soluble in water;

more soluble in organic

solvents like ethanol and

DMSO.

Inferred from structure[3]

Causality Insight: The amphiphilic nature of 8-amino-1-naphthol—possessing both a polar

hydroxyl/amino functionality and a nonpolar naphthalene ring system—governs its solubility. Its

limited water solubility is expected, but the polar groups ensure solubility in polar organic

solvents, a critical consideration for reaction media and formulation development.[3] The

predicted pKa of ~9.7 suggests the phenolic proton is weakly acidic, comparable to other

naphthols, and will deprotonate under moderately basic conditions.[2]

Spectroscopic Characterization Profile
Spectroscopic analysis is essential for confirming the identity and purity of a chemical

substance. While a dedicated, peer-reviewed spectrum for 8-amino-1-naphthol is not readily

available in public databases, its expected spectral features can be reliably predicted based on

its structure and data from closely related analogs.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the six aromatic

protons on the naphthalene ring, typically in the range of 6.5-8.5 ppm.[4] The proximity and

electronic effects of the -OH and -NH₂ groups will influence their chemical shifts. The protons

on the same ring as the substituents will be the most affected. The amine (-NH₂) and

hydroxyl (-OH) protons will appear as broad singlets, with chemical shifts that are highly

dependent on solvent and concentration.

¹³C NMR: The carbon NMR spectrum should display ten distinct signals. The carbons

bearing the amino and hydroxyl groups (C1 and C8) will be significantly shifted downfield

(e.g., >140 ppm) due to the deshielding effect of the heteroatoms.[5] The remaining eight

aromatic carbon signals will appear in the typical aromatic region (approx. 105-135 ppm).

Infrared (IR) Spectroscopy
The IR spectrum provides a clear fingerprint for the key functional groups present in the

molecule.

O-H Stretch: A broad absorption band is expected in the region of 3200-3550 cm⁻¹,

characteristic of the hydroxyl group, with broadening due to hydrogen bonding.[6][7]

N-H Stretch: Primary amines typically show two bands (symmetric and asymmetric

stretching) in the 3300-3500 cm⁻¹ region.[6][7] These may overlap with the O-H stretch.

Aromatic C=C Stretch: Multiple sharp, medium-intensity peaks are expected between 1500-

1700 cm⁻¹.[6][7]

C-O Stretch: A strong band for the phenolic C-O bond should appear in the 1000-1320 cm⁻¹

region.[7]

Aromatic C-H Bending: Strong absorptions in the 675-900 cm⁻¹ region are indicative of the

substitution pattern on the aromatic rings.[7]

Synthesis and Purification Workflow
The synthesis of 8-amino-1-naphthol is not commonly detailed in standard organic synthesis

procedures but can be achieved through established transformations. A logical and field-proven
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approach involves the nitration of 1-naphthol followed by selective reduction.

Proposed Synthetic Pathway
The workflow leverages readily available starting materials and high-yielding reactions common

in industrial and laboratory settings. The critical choice is the regioselective nitration of 1-

naphthol and the subsequent chemoselective reduction of the nitro group without affecting the

naphthalene core.
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Step 1: Regioselective Nitration

Step 2: Isolation of Isomer

Step 3: Chemoselective Reduction

1-Naphthol

Nitrating Agent
(e.g., HNO₃ in Acetic Acid)

Controlled Temperature

Mixture of Nitro-1-naphthols
(Including 8-Nitro-1-naphthol)

Chromatography or
Fractional Crystallization

Purification

8-Nitro-1-naphthol

Reducing Agent
(e.g., SnCl₂/HCl or H₂/Pd-C)

Inert Atmosphere

8-Amino-1-naphthol
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Key Synthetic Transformations

8-Amino-1-naphthol Scaffold

N-Acylation / N-Alkylation
(Amides, Sulfonamides)

-NH₂ Site

O-Alkylation / O-Acylation
(Ethers, Esters)

-OH Site

Diazotization of Amine
(Azo Dyes, Sandmeyer Reactions)

-NH₂ Site

Intramolecular Cyclization
(Naphthoxazines)

-NH₂ & -OH Sites

Electrophilic Aromatic Substitution
(Halogenation, Sulfonation)

Aromatic Ring

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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